Cas no 58657-06-0 (2-Methyl-3-propyl-1,2-oxaziridine)

• Product name: 2-Methyl-3-propyl-1,2-oxaziridine
• CAS No: 58657-06-0
• MF: C₅H₁₁NO
• MW: 101.146941423416
• CID: 835410
• PubChem ID: 143574

2-Methyl-3-propyl-1,2-oxaziridine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-propyl-1,2-oxaziridine
• 2-Methyl-3-propyloxaziridine
• 2-Methyl-3-propyl-1,2-oxaziridine #
• 58657-06-0
• 58751-77-2
• CS-M0757
• CS-13715
• Oxaziridine, 2-methyl-3-propyl-
• DTXSID60974273
• QDNVKESMWBRZQC-UHFFFAOYSA-N
• AKOS006370419

• Inchi： InChI=1S/C5H11NO/c1-3-4-5-6(2)7-5/h5H,3-4H2,1-2H3
• InChI Key： QDNVKESMWBRZQC-UHFFFAOYSA-N
• SMILES： CCCC1N(O1)C

Computed Properties

• Exact Mass: 101.084
• Monoisotopic Mass: 101.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 65.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.5Ų
• XLogP3: 1.5

Experimental Properties

• Density: 0.924
• Boiling Point: 75.5°Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.433

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-organohydroxylamines

Additional information on 2-Methyl-3-propyl-1,2-oxaziridine

Comprehensive Analysis of 2-Methyl-3-propyl-1,2-oxaziridine (CAS No. 58657-06-0): Properties, Applications, and Innovations

2-Methyl-3-propyl-1,2-oxaziridine (CAS No. 58657-06-0) is a specialized organic compound belonging to the oxaziridine class, characterized by its unique three-membered ring structure containing nitrogen and oxygen. This compound has garnered significant attention in recent years due to its versatile reactivity and potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industries are increasingly exploring its role as a synthon in asymmetric synthesis, where its ability to transfer oxygen or nitrogen atoms under mild conditions offers distinct advantages.

The molecular structure of 2-Methyl-3-propyl-1,2-oxaziridine features a propyl group at the 3-position and a methyl group at the 2-position, which influence its steric and electronic properties. These modifications enhance its stability compared to simpler oxaziridines, making it a preferred choice for controlled oxidation reactions. Recent studies highlight its utility in catalytic C-H activation, a hot topic in green chemistry, where it serves as an efficient oxidant with minimal byproduct formation. This aligns with the growing demand for sustainable chemical processes, a key focus in modern industrial R&D.

In the pharmaceutical sector, 58657-06-0 is investigated for its potential as a bioisostere in drug design, particularly in modifying pharmacokinetic properties of lead compounds. Its incorporation into molecular frameworks can improve metabolic stability—a frequent search query among medicinal chemists. Additionally, its application in peptide modification has been explored, addressing the rising interest in therapeutic peptides and protein engineering.

From a synthetic perspective, the compound’s reactivity with nucleophiles and electrophiles has been extensively documented. A 2023 study demonstrated its use in stereoselective synthesis of chiral amines, a critical area for API manufacturing. This resonates with industry trends favoring enantiopure drugs, as evidenced by frequent searches for chiral auxiliaries and asymmetric catalysis techniques. Notably, its low toxicity profile (under standard handling conditions) further boosts its appeal for scalable applications.

Material scientists have also leveraged 2-Methyl-3-propyl-1,2-oxaziridine to functionalize polymers, enhancing surface properties for coatings or adhesives. This connects with the surge in searches for smart materials and polymer additives. Its role in crosslinking reactions is particularly relevant for hydrogel development—a trending topic in biomedical engineering forums.

Ongoing research is probing the compound’s potential in photoredox catalysis, a field gaining traction due to its energy efficiency. Preliminary data suggest that 58657-06-0 could act as a dual-function reagent in visible-light-driven transformations, addressing the demand for eco-friendly photocatalysts. Such innovations align with global priorities like the UN Sustainable Development Goals (SDGs), frequently referenced in academic and industrial discourse.

To summarize, 2-Methyl-3-propyl-1,2-oxaziridine (CAS No. 58657-06-0) exemplifies the convergence of fundamental chemistry and applied science. Its multifaceted applications—from precision synthesis to advanced materials—reflect its adaptability to contemporary challenges. As interdisciplinary research expands, this compound is poised to remain at the forefront of discussions on molecular innovation and green chemistry solutions.